Cas no 1248905-92-1 (methyl 2-methyl-3-(4-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanoate)

• Product Name: methyl 2-methyl-3-(4-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanoate
• CAS No: 1248905-92-1
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6486428
• PubChem ID: 61924396
• Update Time: 2025-09-27

methyl 2-methyl-3-(4-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-3-(4-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanoate
• AKOS011198327
• 1248905-92-1
• EN300-1123289

• Inchi： 1S/C10H17N3O2/c1-8-5-12-13(6-8)7-10(2,11-3)9(14)15-4/h5-6,11H,7H2,1-4H3
• InChI Key： AGMGWKGEXHZNKH-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(CN1C=C(C)C=N1)NC)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 2-methyl-3-(4-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanoate

Comprehensive Overview of Methyl 2-methyl-3-(4-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanoate (CAS No. 1248905-92-1)

The compound methyl 2-methyl-3-(4-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanoate (CAS No. 1248905-92-1) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a methyl ester, a pyrazole ring, and a methylamino substituent, which contribute to its potential applications in pharmaceutical and agrochemical research. This article delves into its properties, synthesis, and relevance in modern scientific inquiries, addressing common questions and trending topics in the field.

One of the most searched questions regarding this compound revolves around its synthetic pathways. Researchers often explore efficient methods to produce methyl 2-methyl-3-(4-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanoate, with a focus on yield optimization and green chemistry principles. Recent advancements in catalytic reactions and microwave-assisted synthesis have shown promise in streamlining its production, aligning with the growing demand for sustainable chemical processes.

The pyrazole moiety in this compound is a subject of significant interest due to its prevalence in bioactive molecules. Pyrazole derivatives are frequently investigated for their antimicrobial, anti-inflammatory, and anticancer properties, making CAS No. 1248905-92-1 a candidate for drug discovery programs. Its methylamino group further enhances its potential as a building block for small-molecule therapeutics, a hot topic in precision medicine.

In agrochemical applications, the structural features of methyl 2-methyl-3-(4-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanoate suggest utility in designing novel pesticides or herbicides. The 4-methyl-1H-pyrazol-1-yl group, in particular, is known to interact with biological targets in pests, offering a pathway for developing eco-friendly crop protection agents. This aligns with global trends toward sustainable agriculture and reduced environmental impact.

From a physicochemical perspective, the compound's solubility, stability, and reactivity are critical parameters for researchers. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize CAS No. 1248905-92-1, ensuring its purity and suitability for further studies. These methods are frequently searched by chemists seeking reliable protocols for quality control.

The growing integration of AI-driven drug design and computational chemistry has also brought attention to compounds like methyl 2-methyl-3-(4-methyl-1H-pyrazol-1-yl)-2-(methylamino)propanoate. In silico modeling can predict its interactions with biological targets, accelerating the identification of potential therapeutic applications. This intersection of chemistry and technology is a trending topic in scientific communities.

In conclusion, CAS No. 1248905-92-1 represents a versatile compound with broad relevance in both pharmaceutical and agrochemical research. Its unique structure, combined with the increasing demand for sustainable synthesis and bioactive molecules, positions it as a valuable subject for ongoing and future studies. By addressing common queries and aligning with contemporary scientific trends, this overview aims to enhance understanding and foster further exploration of this intriguing molecule.